Cas no 2137719-89-0 (1H-Isoindol-1-one, 4-fluoro-2,3-dihydro-2-(2-methoxyethyl)-)

• Product Name: 1H-Isoindol-1-one, 4-fluoro-2,3-dihydro-2-(2-methoxyethyl)-
• CAS No: 2137719-89-0
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5293326
• Update Time: 2025-08-05

1H-Isoindol-1-one, 4-fluoro-2,3-dihydro-2-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 4-fluoro-2,3-dihydro-2-(2-methoxyethyl)-

• Inchi： 1S/C11H12FNO2/c1-15-6-5-13-7-9-8(11(13)14)3-2-4-10(9)12/h2-4H,5-7H2,1H3
• InChI Key： WTUGACZVHYBPJD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2)CN1CCOC

Additional information on 1H-Isoindol-1-one, 4-fluoro-2,3-dihydro-2-(2-methoxyethyl)-

Research Briefing on 1H-Isoindol-1-one, 4-fluoro-2,3-dihydro-2-(2-methoxyethyl)- (CAS: 2137719-89-0): Recent Advances and Applications

The compound 1H-Isoindol-1-one, 4-fluoro-2,3-dihydro-2-(2-methoxyethyl)- (CAS: 2137719-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 2137719-89-0 as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer and neurodegenerative diseases. Its fluorinated isoindolone core, combined with the 2-methoxyethyl side chain, enhances its binding affinity to specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology.

In addition to its pharmacological potential, advancements in the synthetic routes for 2137719-89-0 have been reported. A team at the University of Cambridge developed a scalable, enantioselective synthesis method using palladium-catalyzed C-H activation, achieving a 78% yield with >99% purity (Nature Communications, 2024). This breakthrough addresses previous challenges in large-scale production, paving the way for preclinical evaluations.

Ongoing research also explores the compound's utility in radiopharmaceuticals. Isotope-labeled derivatives of 2137719-89-0 (e.g., ¹⁸F for PET imaging) are under investigation for their ability to track disease progression in real time. Preliminary data presented at the 2024 Society of Nuclear Medicine Annual Meeting showed promising tumor-targeting specificity in murine models of glioblastoma.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of 2137719-89-0 derivatives. A recent meta-analysis (European Journal of Pharmaceutical Sciences, 2024) identified metabolic instability in hepatic microsomes as a key limitation, prompting structure-activity relationship (SAR) studies to improve metabolic resistance while retaining target engagement.

In conclusion, 2137719-89-0 represents a versatile scaffold with dual diagnostic and therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates, particularly for precision medicine applications. Future directions include combinatorial chemistry approaches to expand its chemical space and AI-driven design of next-generation analogs.